![molecular formula C4H9NO2 B157991 Isopropyl carbamate CAS No. 1746-77-6](/img/structure/B157991.png)
Isopropyl carbamate
Overview
Description
Isopropyl carbamate is a carbamate ester . Carbamates are chemically similar to, but more reactive than amides. Like amides, they form polymers such as polyurethane resins .
Synthesis Analysis
Carbamate synthesis by carbamoylation is a common method for the preparation of carbamates . A variety of methods have been developed for the synthesis of carbamates, including the use of carbonylimidazolide in water with a nucleophile . Another method involves the thermal decomposition of carbamates .Molecular Structure Analysis
The molecular formula of this compound is C4H9NO2 . The average mass is 103.12 . More detailed structural information can be found in the references .Chemical Reactions Analysis
Carbamates, including this compound, are chemically similar to, but more reactive than amides . They are incompatible with strong acids and bases, and especially incompatible with strong reducing agents such as hydrides .Physical And Chemical Properties Analysis
This compound is insoluble in water . Its specific gravity is 1.18 at 86°F . More detailed physical and chemical properties can be found in the references .Scientific Research Applications
Organic Synthesis
Isopropyl carbamates have been utilized as intermediates in organic synthesis, such as in the formation of isoindolinones via Bischler-Napieralski-type cyclization. This process, facilitated by phosphorus pentoxide at room temperature, underscores the utility of isopropyl carbamates in synthesizing complex organic compounds (Adachi et al., 2014).
Agricultural Studies
In agricultural research, isopropyl-N-phenyl carbamate has been studied for its resistance in Nicotiana species, highlighting its importance in understanding herbicide resistance mechanisms. Such studies are crucial for developing crops that can withstand specific herbicides, thus contributing to more efficient weed control strategies (Yemets et al., 2003).
Environmental Analysis
The environmental impact of isopropyl carbamates, particularly isopropyl N-(3-chlorophenyl) carbamate (CIPC), has been a subject of study concerning its use as a sprout suppressant in potatoes. Research has focused on the efficient control of potato sprouting at low application levels of CIPC and the investigation into the health and environmental concerns associated with its use. Such studies aim to find a balance between effective sprout control and minimizing potential environmental and health risks (Gouseti et al., 2015; Vijay et al., 2018).
Safety and Hazards
Inhalation of Isopropyl carbamate may be harmful. Contact may cause burns to skin and eyes. Inhalation of dust may have a damaging effect on the lungs . It is recommended to wear personal protective equipment, avoid contact with skin, eyes, and clothing, avoid dust formation, and do not breathe dust .
Mechanism of Action
Target of Action
Isopropyl carbamate, like other carbamates, is a derivative of carbamic acid . Carbamates are known to interact with various targets, including enzymes and receptors . They can modulate inter- and intramolecular interactions with these targets . The carbamate functionality participates in hydrogen bonding through the carboxyl group and the backbone NH .
Mode of Action
Carbamates in general are known to impose a degree of conformational restriction due to the delocalization of non-bonded electrons on nitrogen into the carboxyl moiety . This can affect the interaction of the compound with its targets.
Biochemical Pathways
Carbamates, including this compound, can affect various biochemical pathways. For instance, they can influence the equilibrium of carbamate anions with ammonium cations and carbonate or bicarbonate anions . This can have downstream effects on various biochemical processes.
Pharmacokinetics
Carbamates, such as this compound, are known for their chemical stability and capability to permeate cell membranes . These properties can influence the compound’s absorption, distribution, metabolism, and excretion (ADME) properties, and thereby its bioavailability.
Result of Action
Carbamates in general can have various effects depending on their specific targets and the nature of their interaction with these targets .
Action Environment
Environmental conditions can significantly influence the action, efficacy, and stability of carbamates . For instance, the herbicidal effectiveness of isopropyl N-phenyl carbamate, a related compound, has been found to be highly variable under different conditions .
Biochemical Analysis
Biochemical Properties
Carbamates, including isopropyl carbamate, play an important role in modern drug discovery and medicinal chemistry . They are known to interact with various enzymes, proteins, and other biomolecules, often modulating inter- and intramolecular interactions with the target enzymes or receptors .
Cellular Effects
The effects of this compound on cells have been studied in the context of green algae, where it was found to impact the mitotic apparatus and the phycoplast, a planar array of cytokinetic microtubules .
Molecular Mechanism
Carbamates can prevent the assembly of microtubules, increase the number of functional polar bodies, and affect the orientation of microtubules .
Temporal Effects in Laboratory Settings
The effects of carbamates, including this compound, can change over time in laboratory settings . This includes information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies .
Dosage Effects in Animal Models
While specific studies on this compound dosage effects in animal models are limited, carbamate pesticides have been associated with altered expression of genes involved in immune response in various animal models .
Metabolic Pathways
Carbamates are known to undergo reactions to form carbamate products through a zwitterion intermediate . This involves the presence of transit peptides and the localization to nuclei is predicted using a collection of nuclear localization signals (NLSs) .
Transport and Distribution
The transport and distribution of carbamates within cells and tissues are influenced by various factors . This could include any transporters or binding proteins that it interacts with, as well as any effects on its localization or accumulation .
Subcellular Localization
This could include any targeting signals or post-translational modifications that direct it to specific compartments or organelles .
properties
IUPAC Name |
propan-2-yl carbamate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9NO2/c1-3(2)7-4(5)6/h3H,1-2H3,(H2,5,6) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVPLZYJGTGDFNB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9051795 | |
Record name | Isopropyl carbamate | |
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Molecular Weight |
103.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid; [HSDB] | |
Record name | Isopropyl carbamate | |
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Boiling Point |
183 °C | |
Record name | ISOPROPYL CARBAMATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2596 | |
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Solubility |
Very soluble in water, alcohol, and ether. | |
Record name | ISOPROPYL CARBAMATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2596 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Density |
0.9951 AT 66 °C | |
Record name | ISOPROPYL CARBAMATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2596 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Vapor Pressure |
0.16 [mmHg] | |
Record name | Isopropyl carbamate | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
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Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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Color/Form |
NEEDLES | |
CAS RN |
1746-77-6 | |
Record name | Propan-2-yl carbamate | |
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Record name | Isopropyl carbamate | |
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Record name | ISOPROPYL CARBAMATE | |
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Record name | Carbamic acid, 1-methylethyl ester | |
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Record name | Isopropyl carbamate | |
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Record name | Isopropyl carbamate | |
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Record name | ISOPROPYL CARBAMATE | |
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Record name | ISOPROPYL CARBAMATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2596 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Melting Point |
93 °C | |
Record name | ISOPROPYL CARBAMATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2596 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
ANone: The molecular formula of Isopropyl carbamate is C4H9NO2, and its molecular weight is 103.12 g/mol.
A: While the provided research papers don’t contain specific spectroscopic data, structural elucidation of this compound and its metabolites has been performed using NMR and MS analysis. []
A: this compound exhibits both bacteriostatic and bactericidal properties against several gram-negative and gram-positive bacteria. [] It demonstrates a wider range of antibacterial activity compared to urea, methyl carbamate, and ethyl carbamate. []
A: Increasing the carbon chain length in the alkyl group of carbamate derivatives generally enhances antibacterial activity. [, ] For example, propyl carbamate is more potent than this compound, and hexyl carbamate demonstrates even stronger activity. [, ] The configuration of the carbon chain appears less significant, as this compound and propyl carbamate show similar potency. []
A: Diethofencarb metabolism in rats involves deethylation, glutathione conjugation, cysteine conjugation followed by N-acetylation and cleavage, S-methylation and oxidation, carbamate linkage cleavage, acetylation, oxidation of various groups (isopropyl, acetyl, 4-ethoxy), and cyclization. [] These metabolic reactions lead to the formation of various metabolites, including mercapturic acid conjugates, phenoxyacetic acids, and oxazolinone derivatives. []
A: Yes, this compound is a key intermediate in the synthesis of carisoprodol, a skeletal muscle relaxant. [, ] A novel synthesis method utilizes 5-methyl-5-propyl-1,3-dioxane-2-one and this compound to produce the carisoprodol intermediate 2-methyl-2-propyl-3-hydroxypropyl-N-isopropyl carbamate. []
A: While not directly mentioned in the provided research, derivatives of this compound, particularly those incorporating sugar moieties, have shown promise as gelators and hydrogelators. [, ] These sugar-based this compound derivatives can self-assemble into supramolecular structures, leading to the formation of gels with potential applications in drug delivery, metallogel formation, and enzyme-mimicking systems. [, ]
A: Research suggests that increasing the length of the alkyl chain replacing one of the -NH2 groups in urea generally enhances the antibacterial effect. [, ] This trend is observed in the series: urea < urethane < propyl carbamate < hexyl carbamate. [, ] Additionally, substituting the isopropyl group with other functional groups could impact its interaction with enzymes like bile-salt-dependent lipases, as seen with N-butyl-N-methyl-4-nitrophenyl carbamate. []
A: Yes, derivatized cyclofructan incorporating an this compound group (IP-CF6) has been successfully utilized as a chiral stationary phase in HPLC for the enantiomeric separation of a variety of compounds. [, , , , , , , , , ] This includes Betti base analogs, amino acids, immunosuppressive reagents, capsaicinoids, vitamin E, curcumins, and phytoalexin analogs. [, , , , , , , , , ]
A: Several factors can influence the enantioseparation on IP-CF6 columns. These include the mobile phase composition (type and concentration of alcohol, acidic modifier), temperature, and the structure of the analyte. [, , , , , , , , , ] For instance, the addition of trifluoroacetic acid (TFA) can impact resolution, while lowering the separation temperature may improve selectivity. [, , , , , , , , , ]
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